Cas no 7784-25-0 (Sulfuric acid, aluminum ammonium salt (2:1:1))

• Product Name: Sulfuric acid, aluminum ammonium salt (2:1:1)
• CAS No: 7784-25-0
• MF: AlH₄NO₈S₂
• MW: 237.145196914673
• CID: 47855
• Update Time: 2026-05-14

Sulfuric acid, aluminum ammonium salt (2:1:1) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, aluminum ammonium salt (2:1:1)
• Aluminium ammonium sulfate
• Ammonium Aluminum Sulfate
• ALUMINIUM SULFATE AMMONIUM 4N(SP)
• aluminum,azanium,disulfate
• Aluminumammoniumsulfate
• Alum ammonium
• Aluminum ammonium alum
• Ammonium aluminum alum
• Burnt ammonium alum
• Caswell No. 041B
• Curb
• Exsiccated ammonium alum
• UNII-DPU64XYB1D
• Aluminium ammonium bis(sulphate)

• Inchi： 1S/Al.H3N.2H2O4S/c;;2*1-5(2,3)4/h;1H3;2*(H2,1,2,3,4)/q+3;;;/p-3
• InChI Key： LCQXXBOSCBRNNT-UHFFFAOYSA-K
• SMILES： [NH4+].[Al+3].O=S([O-])(=O)[O-].O=S([O-])(=O)[O-]

Computed Properties

• Exact Mass: 239.94300
• Monoisotopic Mass: 236.919371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals or white crystalline particles or powders. Odorless and astringent.
• Density: 1.64
• Melting Point: 93.5℃
• Boiling Point: 330 oC at 760 mmHg
• PSA: 177.69000
• LogP: 0.48960

Sulfuric acid, aluminum ammonium salt (2:1:1) Security Information

• Hazardous Material transportation number：UN2810
• Safety Instruction： S26-S36
• Safety Term：6.1
• Packing Group：III